Cas no 26539-01-5 (3-(3,5-Dihydroxyphenyl)-1-propanoic acid)
3-(3,5-Dihydroxyphenyl)-1-propanoic acid is a phenolic compound featuring a propanoic acid moiety attached to a resorcinol-derived aromatic ring. This structure imparts unique chemical properties, including strong antioxidant activity due to the presence of two hydroxyl groups in the meta position, which enhance radical scavenging capabilities. The carboxylic acid functional group provides versatility for further derivatization or conjugation, making it valuable in pharmaceutical and material science applications. Its balanced hydrophilicity and lipophilicity contribute to favorable solubility profiles in both aqueous and organic solvents. The compound's stability under physiological conditions and potential for hydrogen bonding interactions make it a promising scaffold for drug development, particularly in designing enzyme inhibitors or bioactive molecules targeting oxidative stress pathways.
26539-01-5 structure
Product Name:3-(3,5-Dihydroxyphenyl)-1-propanoic acid
CAS No:26539-01-5
MF:C9H10O4
MW:182.173303127289
MDL:MFCD12923243
CID:258096
PubChem ID:329758211
Update Time:2025-07-02
3-(3,5-Dihydroxyphenyl)-1-propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- Benzenepropanoic acid,3,5-dihydroxy-
- 3-(3,5-DIHYDROXYPHENYL)-1-PROPANOIC ACID
- 3-(3,5-dihydroxyphenyl)propanoic acid
- 3,5-Dihydroxyhydrocinnamic acid
- 3,5-Dihydroxybenzenepropanoic acid
- 3,5-Dihydroxyphenylpropionic acid
- 3.5-Dihydroxyphenylpropionsaeure
- benzenepropanoic acid,3,5-dihydroxy
- benzenepropanoic acid, 3,5-dihydroxy-
- 3,5-Dihydroxyphenylpropionoic acid
- DTXSID90181110
- 35-Dihydroxyhydrocinnamic acid_35-Dihydroxyphenylpropionic acid
- AKOS030240034
- 26539-01-5
- 3-(3,5-dihydroxyphenyl)propanoicacid
- 3-(3,5-DIHYDROXYPHENYL)-1-PROPANOICACID
- SCHEMBL490382
- NS00077122
- 3-(3, 5-dihydroxyphenyl)propanoic acid
- UNII-7YU8R3VQ5R
- 3,5-Dihydroxyhydrocinnamic acid, analytical standard
- 3-(3,5-Dihydroxyphenyl)propionic acid
- 7YU8R3VQ5R
- MFCD12923243
- SY266809
- HYDROCINNAMIC ACID, 3,5-DIHYDROXY-
- CHEBI:189725
- Q15410158
- 3,5-Dihydroxyphenylpropanoate
- C22602
- (8CI) 3,5-Dihydroxyhydrocinnamic Acid; 3,5-Dihydroxybenzenepropanoic Acid; 3,5-Dihydroxyhydrocinnamic Acid;
- 3-(3,5-Dihydroxyphenyl)-1-propanoic acid
-
- MDL： MFCD12923243
- Inchi： 1S/C9H10O4/c10-7-3-6(1-2-9(12)13)4-8(11)5-7/h3-5,10-11H,1-2H2,(H,12,13)
- InChI Key： ITPFIKQWNDGDLG-UHFFFAOYSA-N
- SMILES： OC1C=C(C=C(C=1)CCC(=O)O)O
Computed Properties
- Exact Mass: 182.05800
- Monoisotopic Mass: 182.057909
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 171
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 77.8
Experimental Properties
- Density: 1.398
- Boiling Point: 415.5°Cat760mmHg
- Flash Point: 219.2°C
- Refractive Index: 1.62
- PSA: 77.76000
- LogP: 1.11500
3-(3,5-Dihydroxyphenyl)-1-propanoic acid Customs Data
- HS CODE：2918290000
- Customs Data：
China Customs Code:
2918290000Overview:
2918290000 Other carboxylic acids and anhydrides containing phenolic groups but not other oxy groups\Acyl halide\Peroxides and peroxyacids and their derivatives.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported foodSummary:
HS: 2918290000 other carboxylic acids with phenol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) VAT:17.0% MFN tariff:6.5% General tariff:30.0%
3-(3,5-Dihydroxyphenyl)-1-propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D267960-100mg |
3-(3,5-Dihydroxyphenyl)-1-propanoic Acid |
26539-01-5 | 100mg |
$ 187.00 | 2023-09-08 | ||
| TRC | D267960-500mg |
3-(3,5-Dihydroxyphenyl)-1-propanoic Acid |
26539-01-5 | 500mg |
$ 850.00 | 2023-09-08 | ||
| TRC | D267960-1g |
3-(3,5-Dihydroxyphenyl)-1-propanoic Acid |
26539-01-5 | 1g |
$ 1466.00 | 2023-09-08 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 56452-10MG |
3-(3,5-Dihydroxyphenyl)-1-propanoic acid |
26539-01-5 | analytical standard | 10MG |
￥1575.45 | 2022-02-23 | |
| eNovation Chemicals LLC | Y1189658-1g |
3-(3,5-Dihydroxyphenyl)propanoic Acid |
26539-01-5 | 95% | 1g |
$990 | 2024-07-19 | |
| TRC | D267960-1000mg |
3-(3,5-Dihydroxyphenyl)-1-propanoic Acid |
26539-01-5 | 1g |
$1464.00 | 2023-05-18 | ||
| TRC | D267960-1mg |
3-(3,5-Dihydroxyphenyl)-1-propanoic acid |
26539-01-5 | 1mg |
100.00 | 2021-08-14 | ||
| TRC | D267960-2.5mg |
3-(3,5-Dihydroxyphenyl)-1-propanoic acid |
26539-01-5 | 2.5mg |
135.00 | 2021-08-14 | ||
| TRC | D267960-5mg |
3-(3,5-Dihydroxyphenyl)-1-propanoic acid |
26539-01-5 | 5mg |
320.00 | 2021-08-14 | ||
| eNovation Chemicals LLC | Y1189658-1g |
3-(3,5-Dihydroxyphenyl)propanoic Acid |
26539-01-5 | 95% | 1g |
$990 | 2025-02-18 |
3-(3,5-Dihydroxyphenyl)-1-propanoic acid Related Literature
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1. Bioavailability and metabolism of hydroxycinnamates in rats fed with durum wheat aleurone fractionsLuca Calani,Fay?al Ounnas,Patricia Salen,Christine Demeilliers,Letizia Bresciani,Francesca Scazzina,Furio Brighenti,Camilla Melegari,Alan Crozier,Michel de Lorgeril,Daniele Del Rio Food Funct. 2014 5 1738
-
Jie Liu,Yu Wang,Yiming Hao,Zongwei Wang,Zihui Yang,Ziyuan Wang,Jing Wang Food Funct. 2020 11 2535
-
Gehad Abdel Wahab,Walaa S. Aboelmaaty,Mohamed Farid Lahloub,Amal Sallam RSC Adv. 2022 12 18412
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